Cas no 2138393-71-0 (4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo2,3-cpyridine)

• Product Name: 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo2,3-cpyridine
• CAS No: 2138393-71-0
• MF: C₁₂H₉BrN₂
• MW: 261.117261648178
• CID: 6055813
• PubChem ID: 165963469
• Update Time: 2025-06-08

4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo2,3-cpyridine
• 2138393-71-0
• 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine
• EN300-1086571

• Inchi： 1S/C12H9BrN2/c13-10-6-14-7-11-12(10)9(5-15-11)4-3-8-1-2-8/h5-8,15H,1-2H2
• InChI Key： BNRFCZNSBQRVBD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C(=CN2)C#CC1CC1

Computed Properties

• Exact Mass: 259.99491g/mol
• Monoisotopic Mass: 259.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo2,3-cpyridine

Introduction to 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine (CAS No. 2138393-71-0)

4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine (CAS No. 2138393-71-0) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine, including the bromo and cyclopropylethynyl substituents, make it a promising candidate for various drug discovery efforts.

The development of new drugs often relies on the identification and synthesis of compounds with specific biological activities. 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine has been extensively studied for its potential as a lead compound in the treatment of various diseases. Recent research has highlighted its anti-inflammatory, anti-cancer, and neuroprotective properties, making it a valuable target for further investigation.

In terms of its chemical structure, 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine features a pyrrolopyridine core with a bromo substituent at the 4-position and a cyclopropylethynyl group at the 3-position. The bromo substituent is known to enhance the lipophilicity and metabolic stability of the molecule, while the cyclopropylethynyl group contributes to its unique pharmacological profile. These structural elements collectively influence the compound's binding affinity to various biological targets and its overall efficacy.

The synthesis of 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include the coupling of a bromopyrrole with a cyclopropylethyne derivative, followed by cyclization to form the pyrrolopyridine core. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In preclinical studies, 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine has demonstrated promising results in various disease models. For instance, it has shown potent anti-inflammatory activity by inhibiting key inflammatory pathways such as NF-κB and MAPK. Additionally, its anti-cancer properties have been evaluated in several cancer cell lines, where it exhibited selective cytotoxicity against tumor cells while sparing normal cells. These findings suggest that 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine could be a valuable tool in developing new therapies for inflammatory diseases and cancer.

Beyond its therapeutic potential, 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine has also been explored for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve modulation of mitochondrial function and reduction of oxidative damage.

The pharmacokinetic properties of 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine are another important aspect of its evaluation as a potential drug candidate. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high lipophilicity allows for good tissue penetration, while its metabolic stability ensures sustained bioavailability. These properties are crucial for optimizing drug delivery and maximizing therapeutic efficacy.

In conclusion, 4-bromo-3-(2-cyclopropylethynyl)-1H-pyrrolo[2,3-c]pyridine (CAS No. 2138393-71-0) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising lead compound for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in both academic and industrial settings.